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Compound of Interest

Compound Name: Ditetradecyl sebacate

Cat. No.: B15346147 Get Quote

Disclaimer: Specific performance data for ditetradecyl sebacate as an industrial lubricant is

not readily available in the public domain. The following application notes are based on the

known properties of similar long-chain diester lubricants, particularly other sebacate esters. It is

highly recommended that specific testing be conducted on ditetradecyl sebacate to confirm its

suitability for any given application.

Introduction
Ditetradecyl sebacate is a diester synthesized from sebacic acid and tetradecanol. As a

member of the dibasic acid ester family, it possesses inherent characteristics that make it a

candidate for a high-performance lubricant base stock or additive. Sebacate esters are known

for their excellent viscosity-temperature characteristics, low-temperature fluidity, and good

thermal stability. These properties suggest that ditetradecyl sebacate could be beneficial in

demanding industrial applications where consistent performance across a wide temperature

range is critical.

Potential Industrial Applications
Based on the performance of analogous sebacate esters like dioctyl sebacate (DOS),

ditetradecyl sebacate is anticipated to be a valuable component in the formulation of:

Engine Oils: Its expected high viscosity index would contribute to stable viscosity and

lubrication protection from cold start-ups to high operating temperatures.
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Hydraulic Fluids: Good thermal and oxidative stability are crucial for the longevity and

reliability of hydraulic systems.

Gear Oils: The inherent lubricity of ester-based lubricants can help reduce friction and wear

in gear systems.

Compressor Oils: Low volatility and high flash points are desirable for safety and reduced oil

consumption in compressor applications.

Greases: As a base oil in grease formulations, it could provide excellent low-temperature

performance and mechanical stability.

Performance Characteristics (Comparative Data)
While specific data for ditetradecyl sebacate is unavailable, the following table summarizes

the typical properties of other sebacate esters used as lubricants. These values can serve as a

general guideline for the expected performance of ditetradecyl sebacate. The longer alkyl

chains of ditetradecyl sebacate would likely result in a higher viscosity, a higher flash point,

and potentially a higher pour point compared to shorter-chain sebacates.
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Property
Dioctyl
Sebacate
(DOS)

Di-2-ethylhexyl
Sebacate
(D2EHS)

Expected
Trend for
Ditetradecyl
Sebacate

Test Method

Kinematic

Viscosity @

100°C (cSt)

~3-5 ~3-5 Higher ASTM D445

Kinematic

Viscosity @ 40°C

(cSt)

~12-15 ~12-15 Higher ASTM D445

Viscosity Index >150 >150 High ASTM D2270

Pour Point (°C) -50 to -60 <-60
Potentially

Higher
ASTM D97

Flash Point (°C) >200 >190 Higher ASTM D92

Oxidative

Stability

Good to

Excellent

Good to

Excellent

Good to

Excellent

ASTM D943 /

D2272

Experimental Protocols
The following are detailed protocols for key experiments to evaluate the performance of

ditetradecyl sebacate as an industrial lubricant.

Kinematic Viscosity (ASTM D445)
Objective: To determine the kinematic viscosity of the lubricant, a measure of its resistance to

flow under gravity.

Apparatus:

Calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde type).

Constant temperature bath with precise temperature control (±0.02°C).

Timer accurate to 0.1 seconds.
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Procedure:

Select a viscometer tube where the flow time will be at least 200 seconds.

Filter the sample of ditetradecyl sebacate through a fine-mesh screen to remove any

particulate matter.

Charge the viscometer with the sample in accordance with the instrument's instructions.

Place the charged viscometer in the constant temperature bath set to the desired

temperature (e.g., 40°C or 100°C).

Allow the viscometer to equilibrate for at least 30 minutes.

Using suction, draw the liquid up into the measuring bulb of the viscometer.

Release the suction and measure the time it takes for the liquid meniscus to pass between

the two calibration marks.

Repeat the measurement at least three times and calculate the average flow time.

Calculate the kinematic viscosity by multiplying the average flow time by the viscometer

calibration constant.

Viscosity Index (ASTM D2270)
Objective: To calculate the viscosity index (VI), an empirical number that indicates the effect of

temperature change on the kinematic viscosity of the oil. A higher VI indicates a smaller change

in viscosity with temperature.

Procedure:

Determine the kinematic viscosity of the ditetradecyl sebacate sample at both 40°C and

100°C using the ASTM D445 protocol.

Use the measured viscosities and the formulas provided in the ASTM D2270 standard to

calculate the viscosity index. The calculation involves comparing the viscosity change of the

sample with that of two reference oils.
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Pour Point (ASTM D97)
Objective: To determine the lowest temperature at which the lubricant will continue to flow.

Apparatus:

Pour point test jar.

Jacketed cooling bath.

Thermometer.

Procedure:

Pour the ditetradecyl sebacate sample into the test jar to the marked level.

Heat the sample to a specified temperature to dissolve any wax crystals.

Cool the sample at a specified rate in the cooling bath.

At every 3°C interval, remove the jar from the bath and tilt it to see if the oil flows.

The pour point is the lowest temperature at which movement of the oil is observed, plus 3°C.

Flash Point (ASTM D92 - Cleveland Open Cup)
Objective: To determine the lowest temperature at which the vapors of the lubricant will ignite

when a small flame is passed over the surface.

Apparatus:

Cleveland Open Cup apparatus.

Heating source.

Test flame applicator.

Thermometer.
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Procedure:

Fill the test cup with the ditetradecyl sebacate sample to the filling mark.

Heat the sample at a specified, constant rate.

As the temperature rises, pass the test flame across the cup at regular intervals.

The flash point is the lowest temperature at which the application of the test flame causes

the vapors above the liquid to ignite.

Oxidative Stability (ASTM D2272 - Rotating Pressure
Vessel Oxidation Test - RPVOT)
Objective: To evaluate the oxidation stability of the lubricant in the presence of water and a

copper catalyst under pressurized oxygen.

Apparatus:

Rotating pressure vessel (bomb).

Oxygen supply.

Constant temperature bath.

Pressure recorder.

Procedure:

Place a coiled copper catalyst in a glass container with the ditetradecyl sebacate sample

and distilled water.

Seal the container in the pressure vessel.

Pressurize the vessel with oxygen to a specified pressure.

Place the vessel in a constant temperature bath (e.g., 150°C) and rotate it at a specified

speed.
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Monitor the pressure inside the vessel. The test is complete when the pressure drops by a

specified amount from the maximum pressure.

The result is reported as the time in minutes to reach the specified pressure drop, with longer

times indicating better oxidation stability.

Visualizations
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Molecular Structure of Ditetradecyl Sebacate

Sebacic Acid Backbone

Tetradecanol Tetradecanol

Ditetradecyl Sebacate

HOOC

CH2_8

COOH

CH3(CH2)13-OOC-(CH2)8-COO-(CH2)13CH3

Esterification

CH3(CH2)13OH CH3(CH2)13OH
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Experimental Workflow for Lubricant Evaluation

Sample Preparation
(Ditetradecyl Sebacate)

Viscosity Testing
(ASTM D445, D2270)

Low-Temperature Performance
(ASTM D97 - Pour Point)

High-Temperature Stability
(ASTM D92 - Flash Point)

Oxidative Stability
(ASTM D2272 - RPVOT)

Data Analysis and
Performance Evaluation

Conceptual Diagram of Boundary Lubrication

Moving Surface 1

Moving Surface 2

Ditetradecyl Sebacate Molecules

Metal Surface

Adsorbed Lubricant Layer

Adsorption

Metal Surface

Adsorbed Lubricant Layer

Adsorption

Polar Head

Non-Polar Tail

Shear Plane
(Reduced Friction)
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To cite this document: BenchChem. [Ditetradecyl Sebacate: Application Notes for Industrial
Lubricants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15346147#ditetradecyl-sebacate-as-a-lubricant-in-
industrial-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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